Cas no 6476-32-0 (2-Phenoxybenzonitrile)

2-Phenoxybenzonitrile structure
2-Phenoxybenzonitrile structure
Product Name:2-Phenoxybenzonitrile
CAS No:6476-32-0
Molecular Formula:C13H9NO
Molecular Weight:195.2167
MDL:MFCD08271960
CID:500617
PubChem ID:12548616

2-Phenoxybenzonitrile Properties

Names and Identifiers

    • 2-Phenoxybenzonitrile
    • Benzonitrile,2-phenoxy-
    • phenoxybenzonitrile
    • Benzonitrile, 2-phenoxy-
    • 2-phenoxy-benzonitrile
    • 2-phenoxybenzenecarbonitrile
    • BNVCOVNARIQBEO-UHFFFAOYSA-N
    • 5100AH
    • AR3632
    • SBB091876
    • TRA0002425
    • SY013637
    • AB0061491
    • AKOS000262319
    • MFCD08271960
    • CS-0137258
    • A867832
    • AS-45651
    • DTXSID60502171
    • 6476-32-0
    • EN300-7400456
    • AC-23573
    • SCHEMBL1162713
    • FT-0755757
    • MDL: MFCD08271960
    • InChIKey: BNVCOVNARIQBEO-UHFFFAOYSA-N
    • Inchi: 1S/C13H9NO/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9H
    • SMILES: O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C#N

Computed Properties

  • Exact Mass: 195.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 195.068413911g/mol
  • Heavy Atom Count: 15
  • Complexity: 236
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 33

Experimental Properties

  • LogP: 3.35058
  • PSA: 33.02000
  • Refractive Index: 1.61
  • Boiling Point: 188 °C
  • Flash Point: 132.642℃
  • Color/Form: White to Yellow Sticky Oil to Solid
  • Density: 1.172

2-Phenoxybenzonitrile Security Information

2-Phenoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Phenoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003IB3-1g
2-Phenoxybenzonitrile
6476-32-0 98%
1g
$21.00 2025-02-20
A2B Chem LLC
AB62895-1g
2-Phenoxybenzonitrile
6476-32-0 98%
1g
$30.00 2024-04-19
Aaron
AR003IJF-100mg
2-Phenoxybenzonitrile
6476-32-0 97%
100mg
$5.00 2025-01-22
abcr
AB223711-1 g
2-Phenoxybenzonitrile; 95%
6476-32-0
1g
€160.60 2023-02-05
Alichem
A019097614-10g
2-Phenoxybenzonitrile
6476-32-0 95%
10g
$371.28 2023-09-01
Ambeed
A204855-250mg
2-Phenoxybenzonitrile
6476-32-0 98%
250mg
$20.0
Apollo Scientific
OR953387-1g
2-Phenoxybenzonitrile
6476-32-0 98%
1g
£20.00 2025-02-20
Chemenu
CM153508-10g
2-Phenoxybenzonitrile
6476-32-0 95%
10g
$334
Crysdot LLC
CD12047548-5g
2-Phenoxybenzonitrile
6476-32-0 95+%
5g
$223 2024-07-24
Enamine
EN300-7400456-0.05g
2-phenoxybenzonitrile
6476-32-0 95%
0.05g
$19.0 2023-07-07

2-Phenoxybenzonitrile Synthesis

2-Phenoxybenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6476-32-0)2-Phenoxybenzonitrile
A867832
Purity:99%
Quantity:25g
Price($):330.0